Cas no 1049030-55-8 (N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide)
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
- N-cycloheptyl-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
- N-cycloheptyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide
- F5092-0185
- AKOS005632564
- 1049030-55-8
-
- Inchi: 1S/C18H24N2OS2/c1-13-19-18(15-9-6-12-22-15)16(23-13)10-11-17(21)20-14-7-4-2-3-5-8-14/h6,9,12,14H,2-5,7-8,10-11H2,1H3,(H,20,21)
- InChI Key: ZJPAOYZHIRHQRF-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C2=CC=CS2)=C1CCC(NC1CCCCCC1)=O
Computed Properties
- Exact Mass: 348.13300574g/mol
- Monoisotopic Mass: 348.13300574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 98.5Ų
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5092-0185-2μmol |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-5μmol |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-10μmol |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-20μmol |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-1mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-2mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-3mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-4mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-5mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5092-0185-10mg |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide |
1049030-55-8 | 10mg |
$79.0 | 2023-09-10 |
N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
N-Cycloheptyl-3-[2-Methyl-4-(Thiophen-2-Yl)-1,3-Thiazol-5-Yl]Propanamide: A Comprehensive Overview
N-Cycloheptyl-3-[2-Methyl-4-(Thiophen-2-Yl)-1,3-Thiazol-5-Yl]Propanamide (CAS No. 1049030-55-8) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cycloheptyl amide, a thiazole ring, and a thiophene moiety. The integration of these groups contributes to its potential as a bioactive molecule with diverse applications in drug discovery and development.
The cycloheptyl group in the molecule plays a crucial role in enhancing the compound's pharmacokinetic properties, such as bioavailability and solubility. Recent studies have highlighted the importance of cyclic alkyl amides in modulating drug delivery systems, making this compound a promising candidate for targeted therapy. The thiazole ring, a heterocyclic structure known for its stability and reactivity, further enhances the molecule's ability to interact with biological targets. Additionally, the presence of the thiophene moiety introduces aromaticity and electron-donating properties, which are essential for optimizing the compound's electronic structure.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of N-Cycloheptyl-3-[2-Methyl-4-(Thiophen-2-Yl)-1,3-Thiazol-5-Yl]Propanamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinities to various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be utilized in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.
In terms of synthesis, the construction of N-Cycloheptyl-3-[2-Methyl-4-(Thiophen-2-Yl)-1,3-Thiazol-5-Yl]Propanamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the thiazole ring via cyclization reactions and the subsequent introduction of the cycloheptyl group through amide bond formation. Researchers have also explored green chemistry approaches to enhance the sustainability of this synthesis pathway.
The CAS No. 1049030-55-8 designation underscores the importance of standardizing chemical nomenclature for global communication in scientific research. This compound serves as an exemplar for how advanced chemical design can lead to molecules with tailored properties suitable for specific biomedical applications. As ongoing research continues to uncover new insights into its biological profile and therapeutic potential, N-Cycloheptyl-3-[2-Methyl-4-(Thiophen-2-Yl)-1,3-Thiazol-5-Yl]Propanamide remains at the forefront of innovative drug discovery efforts.
1049030-55-8 (N-cycloheptyl-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)